Cas no 91806-19-8 (Pyrimidine, 4-phenyl-2-propyl- (7CI,9CI))

• Product Name: Pyrimidine, 4-phenyl-2-propyl- (7CI,9CI)
• CAS No: 91806-19-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 997462
• PubChem ID: 23529507
• Update Time: 2025-04-20

Pyrimidine, 4-phenyl-2-propyl- (7CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-phenyl-2-propyl- (7CI,9CI)
• 91806-19-8
• 4-phenyl-2-propyl-pyrimidine
• 4-Phenyl-2-propylpyrimidine
• SCHEMBL4101556

• Inchi： 1S/C13H14N2/c1-2-6-13-14-10-9-12(15-13)11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3
• InChI Key： OANOPYCINAOPJR-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1CCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 25.8Ų